Cas no 83553-48-4 (5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester)

5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester structure

83553-48-4 structure

Product Name:5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester

CAS No:83553-48-4

MF:C₆H₆INO₂S

MW:283.086812496185

CID:1808707

PubChem ID:10540909

Update Time:2025-04-21

5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester
- 2-iodo-5-Thiazolecarboxylic acid ethyl ester
- 5-ethoxycarbonyl-2-iodothiazole
- ethyl 2-iodo-5-thiazolecarboxylate
- DTXSID501244220
- DB-365137
- Ethyl 2-iodo-1,3-thiazole-5-carboxylate
- SCHEMBL3332696
- 83553-48-4
- Inchi： 1S/C6H6INO2S/c1-2-10-5(9)4-3-8-6(7)11-4/h3H,2H2,1H3
- InChI Key： CXNFPQGKOVTFER-UHFFFAOYSA-N
- SMILES： IC1=NC=C(C(=O)OCC)S1

Computed Properties

Exact Mass: 282.91600
Monoisotopic Mass: 282.91640g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 67.43000
LogP: 1.92440

5-Thiazolecarboxylic acid, 2-iodo-, ethyl ester Production Method

Production Method 1

79265-30-8

83553-48-4

81449-93-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether , Hexane ; 30 min, -78 °C
1.2 30 min, -78 °C; 30 min, rt; rt → -78 °C
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; -78 °C → rt; 15 h, rt; rt → -78 °C
1.4 Reagents: Sodium thiosulfate Solvents: Water

Reference

Tandem photoarylation-photoisomerization of halothiazoles: synthesis, photophysical and singlet oxygen activation properties of ethyl 2-arylthiazole-5-carboxylates

Amati, Mario; et al, European Journal of Organic Chemistry, 2010, (18), 3416-3427